Cas no 2137555-05-4 (N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2137555-05-4
• MF: C₁₂H₂₃N₅O
• MW: 253.343921899796
• CID: 6484175
• PubChem ID: 165484743
• Update Time: 2025-05-18

N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• N-[2-amino-2-(methoxymethyl)butyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• EN300-1130956
• 2137555-05-4

• Inchi： 1S/C12H23N5O/c1-3-12(13,9-18-2)8-15-11-4-5-16-17(11)10-6-14-7-10/h4-5,10,14-15H,3,6-9,13H2,1-2H3
• InChI Key： WLWUEIPOKUXJDM-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)(CNC1=CC=NN1C1CNC1)N

Computed Properties

• Exact Mass: 253.19026037g/mol
• Monoisotopic Mass: 253.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.1Ų

Additional information on N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine

N-2-Amino-2-(Methoxymethyl)Butyl-1-(Azetidin-3-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine, with CAS No. 2137555-05-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazole ring, an azetidine moiety, and a methoxymethyl-substituted butyl group. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrazole ring in this compound suggests potential applications in targeting specific cellular pathways, such as those involved in cancer or inflammatory diseases. Additionally, the azetidine moiety adds a level of structural complexity that may enhance the compound's bioavailability and stability within biological systems.

The methoxymethyl group attached to the butyl chain introduces further functional diversity to the molecule. This group is known to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity in biological systems. Recent research has demonstrated that such substituents can significantly influence the pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the pyrazole ring typically involves condensation reactions between 1H-pyrazole derivatives and appropriate nucleophiles or electrophiles. The incorporation of the azetidine moiety requires precise control over stereochemistry and regioselectivity, underscoring the importance of advanced synthetic techniques in modern medicinal chemistry.

From a biological standpoint, this compound has shown promise in preclinical studies as a potential modulator of key signaling pathways. For instance, its ability to inhibit certain kinases has been explored in vitro, with encouraging results suggesting its potential as a lead compound for drug development. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with various protein targets, providing valuable insights into its mechanism of action.

Another area of interest lies in the compound's pharmacokinetic properties. Studies have indicated that the combination of its rigid pyrazole core and flexible side chains may result in favorable solubility and permeability characteristics. These attributes are crucial for ensuring effective delivery to target tissues and minimizing off-target effects, which are often limiting factors in drug development.

It is also worth noting that this compound's structure lends itself well to further modification and optimization. By introducing additional substituents or altering existing groups, researchers can explore a wide range of chemical space to identify more potent and selective analogs. Such efforts are currently underway in several academic and industrial laboratories, driven by the growing demand for innovative therapeutic agents.

In conclusion, N-2-amino-2-(methoxymethyl)butyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop novel treatments for various diseases.